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Compound of Interest

Compound Name:
2-Benzyl-1,3-dioxoisoindoline-5-

carboxylic acid

Cat. No.: B390373 Get Quote

An In-depth Technical Guide to 2-Benzyl-1,3-
dioxoisoindoline-5-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Benzyl-1,3-dioxoisoindoline-5-
carboxylic acid, a molecule of interest in medicinal chemistry. The document details its

chemical properties, plausible synthetic routes, and potential biological activities, drawing

insights from the broader class of isoindoline-1,3-dione derivatives.

Core Compound Identification
Property Value

Chemical Name 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid

CAS Number 67822-75-7[1][2][3][4]

Molecular Formula C₁₆H₁₁NO₄[1][2][3]

Molecular Weight 281.26 g/mol [1][2][3]

Canonical SMILES
O=C(C1=CC2=C(C(N(CC3=CC=CC=C3)C2=O)

=O)C=C1)O[1][2]

InChIKey KGHOAEZOEVGKMU-UHFFFAOYSA-N[5]
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Physicochemical Properties
Property Value

MDL Number MFCD00411831[1][2]

Purity Typically ≥95% (as supplied by vendors)[3]

Storage
Sealed in a dry environment at room

temperature[1]

Physical Appearance Solid (predicted)

Synthesis and Experimental Protocols
The synthesis of N-substituted phthalimides, such as 2-Benzyl-1,3-dioxoisoindoline-5-
carboxylic acid, is generally achieved through the condensation of a phthalic anhydride

derivative with a primary amine. While a specific detailed protocol for this exact molecule is not

readily available in the reviewed literature, a general and plausible synthetic methodology can

be outlined based on established chemical principles for related compounds.

General Synthesis of N-Substituted Phthalimides
A common method involves the reaction of phthalic anhydride or its derivatives with a primary

amine in a suitable solvent, such as glacial acetic acid, followed by cyclization. For the

synthesis of 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid, the starting materials would

be trimellitic anhydride and benzylamine.

Reaction Setup: To a round-bottom flask, add trimellitic anhydride (1 equivalent) and glacial

acetic acid as the solvent.

Addition of Amine: Slowly add benzylamine (1 equivalent) to the stirred solution.

Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, monitoring

the reaction progress by Thin Layer Chromatography (TLC).

Isolation of Product: Upon completion, cool the reaction mixture to room temperature. The

product is expected to precipitate out of the solution.
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Purification: Collect the solid product by filtration, wash with a cold solvent (such as ethanol

or water) to remove impurities, and dry under vacuum. Further purification can be achieved

by recrystallization from a suitable solvent system.

Starting Materials

Reaction Process
Product & Purification

Trimellitic Anhydride

Mixing in
Glacial Acetic Acid

Benzylamine

Reflux
(2-4 hours)

Crude Product
(Precipitation) 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid

Filtration &
Recrystallization

Click to download full resolution via product page

Plausible synthesis workflow for the target compound.

Biological Activity and Drug Development Potential
While specific biological data for 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid is limited

in the public domain, the isoindoline-1,3-dione scaffold is a well-established pharmacophore

with a wide range of biological activities. Derivatives of this core structure have shown promise

in various therapeutic areas, particularly in oncology.

Anticancer and Cytotoxic Potential
N-substituted isoindoline-1,3-dione derivatives have been investigated for their anticancer

properties. Studies on related N-benzylisoindole-1,3-dione compounds have demonstrated

cytotoxic effects against various cancer cell lines, including adenocarcinoma (A549), cervical

cancer (HeLa), and glioma (C6) cells.[6][7] Some derivatives have been shown to induce

apoptosis and necrosis in cancer cells.[8]
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Related Compound
Class

Cell Lines Tested Observed Effect Reference

N-benzylisoindole-1,3-

dione derivatives

A549-Luc

(adenocarcinoma)

Cytotoxic effects with

IC₅₀ values around

114-116 µM after 48h.

[7]

Isoindole-1,3-dione

derivatives
HeLa, C6, A549

Antiproliferative

properties, with some

compounds showing

higher activity than the

positive control (5-

FU).

[6]

2-(4-(2-

bromoacetyl)phenyl)is

oindoline-1,3-dione

Raji, K562 (blood

cancer)

High inhibitory effect

on cell viability,

inducing apoptosis

and necrosis.

[8]

Modulation of Signaling Pathways
The broader class of isoindoline-1,3-dione derivatives has been implicated in the modulation of

key signaling pathways relevant to cancer progression. For instance, benzimidazole–

dioxoisoindoline conjugates have been designed as dual inhibitors of Vascular Endothelial

Growth Factor Receptor 2 (VEGFR-2) and Fibroblast Growth Factor Receptor 1 (FGFR-1).[9]

[10] These receptors are crucial for tumor angiogenesis and cell proliferation. Inhibition of these

pathways can lead to a reduction in tumor growth and metastasis.

While it is not confirmed for the specific title compound, a hypothetical mechanism of action

based on related structures could involve the inhibition of tyrosine kinase receptors like

VEGFR-2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.3c00560
https://pubmed.ncbi.nlm.nih.gov/30520382/
https://www.researchgate.net/publication/347973575_Synthesis_and_Evaluation_of_Novel_Isoindoline-13-dione_Derivatives_as_Anticancer_Agents
https://pdfs.semanticscholar.org/b89d/42cf0db2efc04f578b9bfc492d9870fffcf6.pdf?skipShowableCheck=true
https://pmc.ncbi.nlm.nih.gov/articles/PMC11391345/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b390373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

VEGFR-2

PI3K

Activation

MAPK

Activation

Akt

Gene Expression
(Proliferation, Angiogenesis)

2-Benzyl-1,3-dioxoisoindoline
-5-carboxylic acid

(Hypothetical)

Inhibition

Click to download full resolution via product page

Hypothetical signaling pathway modulation.

Other Potential Biological Activities
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Derivatives of the phthalimide core, to which 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic
acid belongs, have also been explored for other biological activities, including:

Antimicrobial and Antifungal Activity: Certain N-substituted phthalimides have been

synthesized and screened for their efficacy against various bacterial and fungal strains.[11]

[12]

Enzyme Inhibition: Isoindoline-1,3-dione derivatives have been investigated as inhibitors of

enzymes such as carbonic anhydrases, which are implicated in several diseases.[13]

Conclusion
2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid is a compound with a well-defined chemical

structure. While specific, in-depth biological studies on this particular molecule are not widely

published, its core isoindoline-1,3-dione structure is a recognized pharmacophore. The broader

family of N-benzyl-substituted isoindoline-1,3-diones has demonstrated potential as anticancer

agents, likely through the modulation of critical signaling pathways such as those involving

receptor tyrosine kinases. Further research is warranted to fully elucidate the specific biological

activities and therapeutic potential of 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid. This

guide provides a foundational understanding for researchers and professionals in the field of

drug development to build upon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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